Cas no 35851-12-8 (Propanoic acid,2-(2-chloro-6-methylphenoxy)-)

• Product Name: Propanoic acid,2-(2-chloro-6-methylphenoxy)-
• CAS No: 35851-12-8
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• CID: 322076
• PubChem ID: 182257
• Update Time: 2025-04-19

Propanoic acid,2-(2-chloro-6-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-(2-chloro-6-methylphenoxy)-
• 2,6-Mecoprop 1
• 2,6-MECOPROP
• Propanoic acid, 2-(2-chloro-6-methylphenoxy)-
• DTXSID70957259
• SCHEMBL9500663
• 2-(2-Chloro-6-methylphenoxy)propanoic acid
• 35851-12-8

• Inchi： 1S/C10H11ClO3/c1-6-4-3-5-8(11)9(6)14-7(2)10(12)13/h3-5,7H,1-2H3,(H,12,13)
• InChI Key： TWCRVMDZDXFHRM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1OC(C(=O)O)C

Computed Properties

• Exact Mass: 214.04000
• Monoisotopic Mass: 214.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 2.9

Experimental Properties

• Density: 1.265
• Boiling Point: 329.3°Cat760mmHg
• Flash Point: 153°C
• Refractive Index: 1.542
• PSA: 46.53000
• LogP: 2.50030